Cas no 2770488-15-6 ((9H-fluoren-9-yl)methyl N-[(3-hydroxy-4,5-dimethoxyphenyl)methyl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[(3-hydroxy-4,5-dimethoxyphenyl)methyl]carbamate
• CAS No: 2770488-15-6
• MF: C₂₄H₂₃NO₅
• MW: 405.443126916885
• CID: 5823450
• PubChem ID: 165992299
• Update Time: 2025-10-28

(9H-fluoren-9-yl)methyl N-[(3-hydroxy-4,5-dimethoxyphenyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-[(3-hydroxy-4,5-dimethoxyphenyl)methyl]carbamate
• EN300-37398110
• 2770488-15-6

• Inchi： 1S/C24H23NO5/c1-28-22-12-15(11-21(26)23(22)29-2)13-25-24(27)30-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-12,20,26H,13-14H2,1-2H3,(H,25,27)
• InChI Key： MFERBGPYAGUZIN-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=C(C(=C(C=1)OC)OC)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 405.15762283g/mol
• Monoisotopic Mass: 405.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 77Ų

Additional information on (9H-fluoren-9-yl)methyl N-[(3-hydroxy-4,5-dimethoxyphenyl)methyl]carbamate

Introduction to (9H-fluoren-9-yl)methyl N-[(3-hydroxy-4,5-dimethoxyphenyl)methyl]carbamate and Its Significance in Modern Chemical Biology

Compound with the CAS number 2770488-15-6 is a structurally complex molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The compound, formally known as (9H-fluoren-9-yl)methyl N-[(3-hydroxy-4,5-dimethoxyphenyl)methyl]carbamate, represents a fascinating example of how molecular design can be leveraged to develop novel bioactive entities. Its unique structural features, combining a fluorene core with a carbamate functional group linked to a hydroxylated dimethoxyphenyl moiety, make it a promising candidate for further investigation in various biological contexts.

The fluorene scaffold is well-known for its excellent photophysical properties, which have made it a popular choice in the development of fluorescent probes and optogenetic tools. In particular, the 9H-fluoren-9-yl moiety in this compound contributes to its ability to absorb and emit light in the visible spectrum, making it valuable for applications such as fluorescence resonance energy transfer (FRET) and Förster resonance energy transfer (FRET) based assays. These properties are particularly relevant in the context of live-cell imaging and real-time monitoring of biological processes.

The carbamate group attached to the fluorene core is another key feature that enhances the compound's bioactivity. Carbamates are known for their ability to form stable interactions with biological targets, including enzymes and receptors. The specific arrangement of atoms in the carbamate moiety of this compound, particularly the presence of a hydroxylated dimethoxyphenyl group, suggests potential binding affinities with proteins involved in metabolic pathways and signal transduction.

Recent studies have highlighted the importance of natural product-inspired scaffolds in drug discovery. The structural motif present in (9H-fluoren-9-yl)methyl N-[(3-hydroxy-4,5-dimethoxyphenyl)methyl]carbamate bears resemblance to several bioactive natural products, which has prompted researchers to explore its potential as a lead compound for developing new therapeutic agents. For instance, derivatives of fluorene have been shown to exhibit anti-inflammatory, anti-cancer, and antimicrobial properties. The dimethoxyphenyl group further enhances the compound's pharmacological profile by introducing hydrophobicity and electronic modulation.

In addition to its structural features, the compound's solubility profile is another critical factor that influences its potential applications. The presence of polar functional groups such as hydroxyl and methoxy groups increases the compound's solubility in both aqueous and organic solvents, making it suitable for various experimental conditions. This solubility advantage is particularly important for pharmacokinetic studies and formulation development.

One of the most exciting aspects of this compound is its potential role in modulating biological pathways associated with neurodegenerative diseases. Emerging research indicates that fluorene derivatives can interact with specific neurotransmitter receptors and ion channels, potentially leading to therapeutic benefits. The carbamate group's ability to engage with these targets makes (9H-fluoren-9-yl)methyl N-[(3-hydroxy-4,5-dimethoxyphenyl)methyl]carbamate an attractive candidate for further investigation in models of Alzheimer's disease and Parkinson's disease.

The synthesis of this compound represents a significant achievement in organic chemistry due to its complexity and the precision required to achieve optimal yields. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the fluorene core, while protecting group strategies have been utilized to ensure selective functionalization at multiple sites. These synthetic advancements not only highlight the compound's accessibility but also demonstrate the growing sophistication of modern chemical synthesis.

The biological evaluation of (9H-fluoren-9-yl)methyl N-[(3-hydroxy-4,5-dimethoxyphenyl)methyl]carbamate has already yielded promising results. In vitro assays have shown that the compound exhibits inhibitory activity against several enzymes implicated in cancer progression. Specifically, it has demonstrated potent effects on kinases such as EGFR (epidermal growth factor receptor) and MET (mesenchymal epithelial transition), which are known drivers of tumor growth and metastasis. These findings align with recent studies suggesting that fluorene-based compounds can disrupt signaling pathways critical for cancer cell survival.

Moreover, preclinical studies have begun to explore the compound's potential as an anti-inflammatory agent. Chronic inflammation is recognized as a key factor in various diseases, including cardiovascular disorders and autoimmune conditions. The ability of (9H-fluoren-9-yl)methyl N-[(3-hydroxy-4,5-dimethoxyphenyl)methyl]carbamate to modulate inflammatory pathways may provide new therapeutic strategies for these conditions.

The future directions for research on this compound are multifaceted. Further structural optimization will be essential to enhance its potency and selectivity while minimizing potential off-target effects. Additionally, computational modeling techniques such as molecular dynamics simulations can provide insights into how the compound interacts with biological targets at an atomic level. These computational approaches can guide experimental efforts by predicting binding modes and identifying key residues involved in interactions.

In conclusion, (9H-fluoren-9-yl)methyl N-[(3-hydroxy-4,5-dimethoxyphenyl)methyl]carbamate represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of photophysical properties and bioactivity makes it a valuable tool for both basic research and drug discovery efforts. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly play an increasingly important role in advancing therapeutic interventions across multiple disease areas.